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Compound of Interest

Compound Name: 2-Hydroxy-3-nitronaphthalene

CAS No.: 32361-60-7

Cat. No.: B1627113

Get Quote

Executive Summary
3-Nitro-2-naphthol (CAS: 32361-60-7) is a regioisomer of the nitronaphthol family,

characterized by the placement of a nitro (

) group at the C3 position and a hydroxyl (

) group at the C2 position of the naphthalene ring system.[1][2][3][4][5][6] Unlike its ubiquitous
isomer 1-nitro-2-naphthol (C.I. 10315), the 3-nitro isomer is synthetically challenging to access
due to the electronic directing effects of the naphthalene ring, which favor electrophilic
substitution at the C1 (alpha) position.

This compound serves as a specialized intermediate in the synthesis of aminonaphthols, azo

dyes, and heterocyclic compounds (e.g., benzo[f]quinoxalines). Its structure features a strong

intramolecular hydrogen bond, influencing its solubility, pKa, and spectroscopic signature.
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Property Data

IUPAC Name 3-Nitronaphthalen-2-ol

CAS Registry Number 32361-60-7

Molecular Formula

Molecular Weight 189.17 g/mol

Appearance Yellow to orange crystalline solid

Solubility
Soluble in organic solvents (EtOH, DMSO,

DCM); sparingly soluble in water

Key Isomer Distinction
1-Nitro-2-naphthol (MP ~103°C) vs. 3-Nitro-2-

naphthol (Rare isomer)

Molecular Architecture & Electronic Properties
Structural Topology
The naphthalene core is fused, planar, and aromatic. In 3-nitro-2-naphthol, the substituents are

in a vicinal (ortho) relationship on the same ring.[1]

C2 Position: Occupied by the electron-donating Hydroxyl group (

).[1]

C3 Position: Occupied by the electron-withdrawing Nitro group (

).[1][7]

Intramolecular Hydrogen Bonding
A critical structural feature is the formation of a pseudo-six-membered ring via an

intramolecular hydrogen bond between the phenolic hydrogen and one of the nitro group's

oxygen atoms.

Effect on Acidity: This "locking" of the proton makes the compound less acidic than para-

nitrophenols, as the proton is stabilized internally.
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Effect on Reactivity: The chelation effect reduces the nucleophilicity of the hydroxyl oxygen,

requiring harsher conditions for O-alkylation compared to non-nitrated naphthols.

Structural Visualization (DOT)
The following diagram illustrates the connectivity and the resonance-stabilized intramolecular

hydrogen bonding network.

Molecular Features

Naphthalene Core
(Planar Aromatic System)

Hydroxyl Group (C2)
(H-Bond Donor)

C2 Attachment
Nitro Group (C3)

(H-Bond Acceptor)

C3 Attachment

Intramolecular H-Bond
(Pseudo 6-membered ring)

Donates H
Accepts H

Click to download full resolution via product page

Figure 1: Structural connectivity highlighting the intramolecular hydrogen bond between C2-OH

and C3-NO2.[1][3]

Synthesis & Purification Protocols
Direct nitration of 2-naphthol yields almost exclusively 1-nitro-2-naphthol due to the high

electron density at the alpha position (C1).[1] Therefore, the synthesis of the 3-nitro isomer

requires an indirect "blocking" strategy or a functional group interconversion approach.

Primary Synthetic Route: The Diazo-Replacement
Method
This robust protocol bypasses the direct nitration selectivity issue by utilizing 3-nitro-2-

naphthylamine as the key precursor.[1]

Step 1: Precursor Synthesis (3-Nitro-2-naphthylamine)
Starting Material: 2,3-Dinitronaphthalene (obtained via specific nitration conditions of

naphthalene or cyclization strategies).[8]
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Reaction: Selective partial reduction using Sodium Polysulfide (

) or catalytic hydrogenation.

Product: 3-Nitro-2-naphthylamine (Red crystals).[1]

Step 2: Diazotization
Reagents: Sodium Nitrite (

), Sulfuric Acid (

), Water.

Conditions:

(Ice bath).

Mechanism: Conversion of the

group into the diazonium salt (

).

Step 3: Hydrolysis (Sandmeyer-type Hydroxylation)[1]
Reagents: Dilute Sulfuric Acid (

), Heat.

Conditions: Reflux (

).

Mechanism: Nucleophilic attack by water on the diazonium carbon, releasing

gas and forming the phenol.

Experimental Workflow Diagram
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Figure 2: Step-by-step synthetic workflow from the amine precursor to the target naphthol.[1]

Spectroscopic Characterization
Identification of 3-nitro-2-naphthol relies on distinguishing it from the 1-nitro isomer.[1] The key

diagnostic markers are found in the Proton NMR (

NMR).

Proton NMR ( NMR) Signature
In 2,3-disubstituted naphthalenes, the protons at C1 and C4 appear as singlets (due to lack of

adjacent protons on the same ring), whereas in 1,2-disubstituted systems (like 1-nitro-2-
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naphthol), the adjacent protons show doublet splitting (ortho-coupling).

Signal
Chemical Shift (

, ppm)
Multiplicity Assignment

-OH 10.5 - 12.0 Broad Singlet

Phenolic proton

(Deshielded by H-

bond)

C1-H 8.3 - 8.6 Singlet

Aromatic proton

(Alpha to OH,

shielded relative to

C4)

C4-H 8.6 - 8.9 Singlet

Aromatic proton

(Alpha to NO2,

deshielded)

C5-C8 7.4 - 8.0 Multiplet
Other aromatic ring

protons

Infrared (IR) Spectroscopy[11]
O-H Stretch:

(Broad, shifted lower due to intramolecular H-bonding).[1]

N=O Stretch (Asymmetric):

.

N=O Stretch (Symmetric):

.

Applications in Drug Development & Materials
Ligand Design
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The ortho-nitronaphthol motif acts as a bidentate ligand (O, O-donor via tautomerization or O,

N-donor interaction) for transition metals (Cu, Co, Ni). These complexes are investigated for:

Catalysis: Oxidation reactions.

Antimicrobial Agents: Metal chelates often show enhanced cytotoxicity against bacterial

strains compared to the free ligand.

Pharmaceutical Intermediates
3-Nitro-2-naphthol is a precursor to 3-amino-2-naphthol, a scaffold found in:

Benzo[f]quinoxalines: A class of heterocyclic compounds with potential antitumor and kinase

inhibitory activity.

Azo Pigments: High-performance pigments where the 3-position substitution alters the color

gamut compared to standard 2-naphthol dyes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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